Cas no 91703-24-1 (5-[4-[4-(dimethylamino)phenyl]piperazin-1-yl]pyrrolidin-2-one)

• Product name: 5-[4-[4-(dimethylamino)phenyl]piperazin-1-yl]pyrrolidin-2-one
• CAS No: 91703-24-1
• MF: C₁₆H₂₄N₄O
• MW: 288.387963294983
• CID: 1968961
• PubChem ID: 3021871

5-[4-[4-(dimethylamino)phenyl]piperazin-1-yl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[4-[4-(dimethylamino)phenyl]piperazin-1-yl]pyrrolidin-2-one
• 5-(4-(4-Dimethylaminophenyl)piperazin-1-yl)pyrrolidin-2-one
• 5-[4-(4-dimethylaminophenyl)piperazin-1-yl]pyrrolidin-2-one
• AC1MIC4A
• AG-H-76663
• SureCN10986441
• CTK5H0369
• 5-[4-(4 -dimethylaminophenyl)piperazin-1-yl]pyrrolidin-2-one
• 2-Pyrrolidinone, 5-(4-(4-(dimethylamino)phenyl)-1-piperazinyl)-
• LS-138737
• 5-(4-(4-(DIMETHYLAMINO)PHENYL)-(PIPERAZIN-1-YL))PYRROLIDIN-2-ONE
• 5-(4-(4-(Dimethylamino)phenyl)piperazin-1-yl)pyrrolidin-2-one
• 2-{4-[4-(Dimethylamino)phenyl]piperazin-1-yl}-3,4-dihydro-2H-pyrrol-5-ol
• DTXSID60919563
• 91703-24-1
• SCHEMBL10986441

• Inchi： InChI=1S/C16H24N4O/c1-18(2)13-3-5-14(6-4-13)19-9-11-20(12-10-19)15-7-8-16(21)17-15/h3-6,15H,7-12H2,1-2H3,(H,17,21)
• InChI Key： XKBGECROZFIIAX-UHFFFAOYSA-N
• SMILES： CN(C)C1=CC=C(C=C1)N2CCN(CC2)C3CCC(=O)N3

Computed Properties

• Exact Mass: 288.195
• Monoisotopic Mass: 288.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Density: 1.173
• Boiling Point: 524°C at 760 mmHg
• Flash Point: 270.7°C
• Refractive Index: 1.602